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Compound of Interest

Compound Name: h-89

Cat. No.: B1203008 Get Quote

Essential Safety and Handling Guide for H-89
For researchers, scientists, and drug development professionals, ensuring safe handling of all

laboratory chemicals is paramount. This guide provides essential safety and logistical

information for the protein kinase A inhibitor, H-89, including personal protective equipment

(PPE), operational procedures, and disposal plans.

Chemical and Physical Properties of H-89

Property Value Reference

Synonyms

N-[2-(p-

Bromocinnamylamino)ethyl]-5-

isoquinolinesulfonamide,

dihydrochloride

[1]

Molecular Formula C20H20BrN3O2S•2HCl [1]

Molecular Weight 519.28 g/mol [2]

Appearance Crystalline powder [1]

Color Off-white to light yellow [1]

Solubility
Soluble in DMSO or

ethanol/water
[1]

Storage
Store in a tightly closed

container at -20°C.
[1]
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Hazard Identification and Personal Protective
Equipment (PPE)
While some suppliers do not classify H-89 as a hazardous substance, it is prudent to handle it

as a potential irritant to the eyes, skin, and mucous membranes.[1][3] The following PPE is

recommended to minimize exposure.

PPE Category Recommended Equipment

Eye Protection
Wear protective safety glasses. An eye wash

fountain should be readily available.

Skin Protection
Wear compatible chemical-resistant gloves and

protective clothing.

Respiratory Protection

A system of local and/or general exhaust is

recommended. For spill response, an approved

self-contained breathing apparatus may be

necessary.

Procedural Guidance for Handling H-89
1. Preparation and Reconstitution:

Before handling, ensure you are wearing the appropriate PPE as outlined in the table above.

Work in a well-ventilated area, preferably under a chemical fume hood.

H-89 is soluble in DMSO or a mixture of ethanol and water.[1] Prepare the desired

concentration according to your experimental protocol.

2. Experimental Use:

Avoid direct contact with the skin, eyes, and mucous membranes.[1]

Wash hands thoroughly after handling.[1]

3. Spill Management:
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In the event of a spill, isolate the area.

Wear an approved self-contained breathing apparatus, protective clothing, and chemical-

resistant gloves.[1]

Sweep up the spilled material, place it in a suitable container for disposal, and clean the

affected area.

Disposal Plan
Proper disposal of H-89 and any contaminated materials is crucial to prevent environmental

contamination and ensure laboratory safety.

Waste Collection: Collect all waste containing H-89, including unused solutions and

contaminated consumables (e.g., pipette tips, tubes, gloves), in a designated and clearly

labeled hazardous waste container.

Waste Segregation: Do not mix H-89 waste with other incompatible waste streams.

Disposal Method: Dispose of the chemical waste in accordance with all applicable federal,

state, and local environmental regulations. Consult your institution's Environmental Health

and Safety (EHS) department for specific guidelines on chemical waste disposal.

Experimental Workflow for Handling H-89
The following diagram outlines the standard operational procedure for working with H-89.
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Caption: Workflow for the safe handling of H-89.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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